Cas no 1621160-31-3 ([(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate)

• Product Name: [(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• CAS No: 1621160-31-3
• MF: C₂₀H₁₈ClFO₅
• MW: 392.805328845978
• CID: 2361199
• Update Time: 2023-08-07

[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

• (2R)-2-deoxy-2-fluoro-2-methyl-α/β-D-erythro-pentofuranosyl chloride-3,5-dibenzoate
• [(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate

• Inchi： 1S/C20H18ClFO5/c1-20(22)16(27-18(24)14-10-6-3-7-11-14)15(26-19(20)21)12-25-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3/t15?,16?,19?,20-/m1/s1
• InChI Key： VLPZJFQKABILMS-HICUWGHXSA-N
• SMILES： ClC1[C@@](C)(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 392.082679g/mol
• Monoisotopic Mass: 392.082679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8
• Molecular Weight: 392.8g/mol

[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature